2-Cyclopropoxy-N,4-dimethylbenzamide

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: 2-cyclopropyloxy-N,4-dimethylbenzamide
• InChI: InChI=1S/C12H15NO2/c1-8-3-6-10(12(14)13-2)11(7-8)15-9-4-5-9/h3,6-7,9H,4-5H2,1-2H3,(H,13,14)
• InChI Key: SSJGFEVEXZHSFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC)OC2CC2

Description

2-Cyclopropoxy-N,4-dimethylbenzamide is a benzamide derivative featuring a cyclopropoxy substituent at the 2-position of the aromatic ring, an N-methyl group, and a 4-methyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-N,4-dimethylbenzamide typically involves the reaction of 4-dimethylaminobenzoyl chloride with cyclopropanol in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent the hydrolysis of the acyl chloride. The general reaction scheme is as follows:

$$\text{4-Dimethylaminobenzoyl chloride} + \text{Cyclopropanol} \xrightarrow{\text{Triethylamine}} \text{2-Cyclopropoxy-N,4-dimethylbenzamide}$$4-Dimethylaminobenzoyl chloride+CyclopropanolTriethylamine​2-Cyclopropoxy-N,4-dimethylbenzamide

Industrial Production Methods

On an industrial scale, the production of 2-Cyclopropoxy-N,4-dimethylbenzamide can be achieved through a continuous flow process. This method involves the use of a packed bed reactor where the reactants are continuously fed, and the product is continuously removed. This approach enhances the efficiency and yield of the reaction while minimizing the formation of by-products.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-N,4-dimethylbenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids.

Reduction: Reduction of the compound can be achieved using reducing agents like lithium aluminum hydride, leading to the formation of amines.

Substitution: The benzamide moiety can undergo electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid.

Major Products

Oxidation: Carboxylic acids.

Reduction: Amines.

Substitution: Nitro, sulfonyl, or halogenated derivatives.

Scientific Research Applications

2-Cyclopropoxy-N,4-dimethylbenzamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the synthesis of drugs.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-N,4-dimethylbenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in metabolic pathways, thereby exerting its biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key differences and similarities between 2-Cyclopropoxy-N,4-dimethylbenzamide and related benzamide derivatives, based on structural motifs, reactivity, and applications inferred from the evidence:

Compound	Substituents	Key Properties/Reactivity	Applications/Findings
2-Cyclopropoxy-N,4-dimethylbenzamide	2-Cyclopropoxy, N-Me, 4-Me	Cyclopropoxy group introduces ring strain, potentially enhancing reactivity in C–H activation. Limited direct data.	Likely explored in catalysis or as a synthon for strained heterocycles.
N,4-Dimethylbenzamide ()	N-Me, 4-Me	Crystallographically characterized (Acta Cryst. E); serves as a baseline for structural comparisons.	Used in studies of amide-directed C–H functionalization .
N-Methoxy-N,4-dimethylbenzamide ()	N-MeO, N-Me, 4-Me	Methoxy group enhances electron density; acts as a directing group in acyl transfer reactions.	Demonstrated utility in acylation reactions via N-methoxy activation .
N-(2-Ethynylphenyl)-N,4-dimethylbenzamide ()	2-Ethynyl, N-Me, 4-Me	Ethynyl group enables cycloaddition reactions (e.g., with nitrile oxides).	Intermediate in synthesizing isoxazole derivatives via alkyne-nitrile oxide cycloaddition .
N-Methylcarbamoylnitrile Oxide ()	N-Me-carbamoyl nitrile oxide	Functionalized nitrile oxide; reacts with alkynes to form isoxazole derivatives.	Used to generate polyfunctionalized heterocycles (e.g., isoxazoles) .
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide ()	3-Me, N-(2-hydroxy-tert-butyl)	N,O-bidentate directing group; facilitates metal-catalyzed C–H activation.	Studied for catalytic applications in C–H bond functionalization .

Key Insights:

• Substituent Effects : The cyclopropoxy group in 2-Cyclopropoxy-N,4-dimethylbenzamide may confer unique reactivity due to ring strain, contrasting with the methoxy (electron-donating) or ethynyl (cycloaddition-prone) groups in analogs .
• Directing Groups : N-Methyl and 4-methyl substituents are common in benzamide derivatives for stabilizing intermediates in catalysis (e.g., palladium-mediated C–H activation) .

Research Findings and Theoretical Considerations

• Spectroscopic and Structural Data : While 2-Cyclopropoxy-N,4-dimethylbenzamide lacks direct crystallographic data, N,4-dimethylbenzamide () has been structurally resolved, providing a reference for bond lengths and angles in the benzamide core .
• Reactivity Trends : N-Methoxy and N-methyl groups in benzamides () influence electron density at the amide nitrogen, affecting nucleophilic substitution or metal coordination. The cyclopropoxy group’s strain may similarly modulate reactivity .
• Theoretical Modeling : Studies on 3,4-dimethylbenzamide () using DFT calculations (NMR, UV-Vis) could be extrapolated to predict the electronic environment of the cyclopropoxy derivative .